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Compound of Interest

Compound Name:
PEG-10 SUNFLOWER

GLYCERIDES

Cat. No.: B1169900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, synthesis, and analysis of PEG-10 Sunflower Glycerides. This

ethoxylated derivative of sunflower oil glycerides is a versatile non-ionic surfactant and

emollient with wide applications in the cosmetic and pharmaceutical industries.

Molecular Structure and Composition
PEG-10 Sunflower Glycerides are the polyethylene glycol derivatives of the mono- and

diglycerides derived from sunflower seed oil, with an average of 10 moles of ethylene oxide.

The molecule consists of a lipophilic part, derived from the fatty acids of sunflower oil (primarily

oleic and linoleic acids), and a hydrophilic part, composed of the polyethylene glycol chain. This

amphiphilic nature is central to its function as an emulsifier and solubilizing agent.

The general structure consists of a glycerol backbone esterified with one or two fatty acids from

sunflower oil, and a polyethylene glycol chain attached to one of the hydroxyl groups of the

glycerol. The "10" in PEG-10 indicates an average of ten repeating units of ethylene oxide in

the polyethylene glycol chain.
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The physicochemical properties of PEG-10 Sunflower Glycerides are crucial for formulation

development. The following table summarizes key quantitative data for a representative

commercial product, FLORASOLVS® SUNFLOWER-10.

Property Value Reference(s)

Appearance Liquid [1]

HLB Value 8.0 [2]

Refractive Index ~1.460 [2]

pH (10% in water) 5.0 - 7.0 [3]

Acid Value max 4.0 mg KOH/g [3]

Saponification Value 52 - 72 mg KOH/g [3]

Iodine Value 26 - 36 g I₂/100g [3]

Solubility

Soluble in Acetone, Ethanol,

Ethyl Acetate, Isopropyl

Alcohol, Lanolin Oil, Oleyl

Alcohol, Polysorbate 20,

Polysorbate 80, Propylene

Glycol, Castor Seed Oil. Water

dispersible.

[2]

Synthesis of PEG-10 Sunflower Glycerides
The synthesis of PEG-10 Sunflower Glycerides is typically a two-step process involving the

formation of mono- and di-glycerides from sunflower oil, followed by ethoxylation.

Experimental Protocol: Synthesis
Step 1: Transesterification of Sunflower Oil

This step aims to produce a mixture of mono- and diglycerides from the triglycerides present in

sunflower oil.

Materials: Sunflower oil, Glycerol, Sodium hydroxide (catalyst), Methanol.
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Procedure:

Preheat a determined amount of sunflower oil in a reaction vessel equipped with a stirrer

and a condenser.

In a separate vessel, dissolve a catalytic amount of sodium hydroxide in methanol to

prepare sodium methoxide.

Add the sodium methoxide solution and an excess of glycerol to the preheated sunflower

oil.

Heat the mixture to a specified temperature (e.g., 60-70°C) and stir vigorously for a set

reaction time (e.g., 1-3 hours) to facilitate the transesterification reaction.

After the reaction is complete, allow the mixture to cool and settle. The lower layer,

containing excess glycerol, methanol, and catalyst, is separated from the upper layer,

which consists of the desired mono- and diglycerides, as well as unreacted triglycerides

and fatty acid methyl esters.

The glyceride layer is then washed with warm water to remove impurities and dried under

vacuum.

Step 2: Ethoxylation

The resulting glyceride mixture is then reacted with ethylene oxide to introduce the

polyethylene glycol chain.

Materials: Mono-/diglyceride mixture from Step 1, Ethylene oxide, Alkaline catalyst (e.g.,

potassium hydroxide).

Procedure:

The glyceride mixture is charged into a pressure reactor.

A catalytic amount of an alkaline catalyst is added.

The reactor is purged with an inert gas (e.g., nitrogen).
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A specific amount of ethylene oxide (to achieve an average of 10 units per glyceride

molecule) is introduced into the reactor under controlled temperature and pressure.

The reaction is allowed to proceed until the desired degree of ethoxylation is achieved.

The reaction is typically monitored by measuring the decrease in pressure.

After the reaction, the catalyst is neutralized, and the final product, PEG-10 Sunflower
Glycerides, is purified.

Synthesis of PEG-10 Sunflower Glycerides
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Synthesis Workflow for PEG-10 Sunflower Glycerides.

Analytical Methods for Characterization
The characterization of PEG-10 Sunflower Glycerides is essential to ensure its quality and

consistency. A combination of chromatographic and spectroscopic techniques is typically

employed.

Experimental Protocol: Analysis
1. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC coupled with an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol

Detector (CAD) is a powerful technique for the analysis of PEGylated compounds, which often

lack a UV chromophore.

Instrumentation: HPLC system with a gradient pump, autosampler, column oven, and an

ELSD or CAD detector.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).
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Mobile Phase: A gradient elution is typically used, starting with a higher polarity mobile phase

and gradually increasing the proportion of a lower polarity organic solvent. An example

mobile phase system could be:

A: Water/Acetonitrile (e.g., 90:10)

B: Acetonitrile/Isopropanol (e.g., 50:50)

Flow Rate: 1.0 mL/min.

Column Temperature: 30-40°C.

Detector Settings (ELSD):

Nebulizer Temperature: e.g., 40°C

Evaporator Temperature: e.g., 60°C

Gas Flow Rate: e.g., 1.5 L/min

Procedure:

Prepare a standard solution of PEG-10 Sunflower Glycerides of known concentration in

a suitable solvent (e.g., methanol or isopropanol).

Inject the standard solution into the HPLC system to establish the retention time and

response.

Prepare the sample solution for analysis by dissolving it in the same solvent.

Inject the sample solution and analyze the resulting chromatogram to determine the purity

and identify the main components.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable for confirming the molecular structure of PEG-10
Sunflower Glycerides.
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Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

Procedure:

Dissolve a small amount of the sample in the deuterated solvent.

Acquire ¹H and ¹³C NMR spectra.

Analysis of ¹H NMR Spectrum:

The signals corresponding to the polyethylene glycol chain will appear as a large, broad

peak around 3.6 ppm.

Signals from the glycerol backbone and the fatty acid chains (alkyl groups, double

bonds) will be observed in their characteristic regions.

The ratio of the integration of the PEG protons to the protons of the glyceride moiety

can be used to estimate the average degree of ethoxylation.

Analysis of ¹³C NMR Spectrum:

The repeating ethylene oxide units will give a strong signal around 70 ppm.

Carbonyl signals from the ester groups will be present around 170-174 ppm.

Signals from the glycerol and fatty acid carbons will also be identifiable.
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Analytical Workflow for PEG-10 Sunflower Glycerides.

Applications in Research and Development
The unique properties of PEG-10 Sunflower Glycerides make them valuable in various

research and development applications, particularly in the formulation of drug delivery systems.

Its emulsifying and solubilizing capabilities can be harnessed to:

Enhance the solubility and bioavailability of poorly water-soluble drugs.

Formulate stable oil-in-water emulsions for topical and parenteral drug delivery.

Act as a vehicle for the delivery of active pharmaceutical ingredients (APIs) in dermatological

preparations.

Serve as a surface-active agent in the preparation of nanoparticles and liposomes.

Safety and Handling
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PEG-10 Sunflower Glycerides are generally considered to be of low toxicity and are well-

tolerated in topical applications. However, as with any chemical substance, appropriate safety

precautions should be taken. It is recommended to consult the Material Safety Data Sheet

(MSDS) provided by the supplier for detailed information on handling, storage, and potential

hazards.

This technical guide provides a foundational understanding of PEG-10 Sunflower Glycerides
for professionals in research and drug development. The provided data and experimental

outlines can serve as a starting point for formulation design and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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